Cas no 365549-34-4 (1,3-Benzenedicarboxylic acid, 5-[[4-(hydroxymethyl)phenyl]azo]-,bis[[4-[[3,5-bis(ethoxycarbonyl)phenyl]azo]phenyl]methyl] ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[[4-(hydroxymethyl)phenyl]azo]-,bis[[4-[[3,5-bis(ethoxycarbonyl)phenyl]azo]phenyl]methyl] ester
• CAS No: 365549-34-4
• MF: C₅₃H₄₈N₆O₁₃
• MW: 976.980633735657
• CID: 1479238
• Update Time: 2024-08-24

1,3-Benzenedicarboxylic acid, 5-[[4-(hydroxymethyl)phenyl]azo]-,bis[[4-[[3,5-bis(ethoxycarbonyl)phenyl]azo]phenyl]methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[[4-(hydroxymethyl)phenyl]azo]-,bis[[4-[[3,5-bis(ethoxycarbonyl)phenyl]azo]phenyl]methyl] ester
• 1,3-Benzenedicarboxylic acid, 5-[2-[4-(hydroxymethyl)phenyl]diazenyl]-, 1,3-bis[[4-[2-[3,5-bis(ethoxycarbonyl)phenyl]diazenyl]phenyl]methyl] ester

• Inchi： 1S/C53H48N6O13/c1-5-67-48(61)36-21-37(49(62)68-6-2)25-45(24-36)57-55-43-17-11-34(12-18-43)31-71-52(65)40-23-41(29-47(28-40)59-54-42-15-9-33(30-60)10-16-42)53(66)72-32-35-13-19-44(20-14-35)56-58-46-26-38(50(63)69-7-3)22-39(27-46)51(64)70-8-4/h9-29,60H,5-8,30-32H2,1-4H3
• InChI Key： WSRFSEICNLKYAT-UHFFFAOYSA-N
• SMILES： C1(C(OCC2=CC=C(N=NC3=CC(C(OCC)=O)=CC(C(OCC)=O)=C3)C=C2)=O)=CC(N=NC2=CC=C(CO)C=C2)=CC(C(OCC2=CC=C(N=NC3=CC(C(OCC)=O)=CC(C(OCC)=O)=C3)C=C2)=O)=C1

Computed Properties

• Exact Mass: 976.32814

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 1021.4±65.0 °C(Predicted)
• PSA: 252.19
• pka: 13.93±0.10(Predicted)